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Compound of Interest

Compound Name: 1-Ethyl-1-cyclopentene

Cat. No.: B1583899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of

1-Ethyl-1-cyclopentene (CAS No. 2146-38-5). Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the compound for research and

development purposes.

Chemical and Physical Properties
1-Ethyl-1-cyclopentene is a highly flammable, colorless to almost colorless clear liquid.[1][2]

[3] Its key physical and chemical properties are summarized in the table below for easy

reference.
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Property Value Reference

Molecular Formula C7H12 [4][5]

Molecular Weight 96.17 g/mol [4][5]

Boiling Point 107 °C [1][2]

Melting Point -118.4 °C [2]

Density 0.80 g/mL [1][2]

Flash Point -1 °C [3]

Refractive Index 1.4390-1.4440 [1][2]

Purity (GC) min. 95.0 % [3]

Safety and Hazard Information
1-Ethyl-1-cyclopentene is classified as a highly flammable liquid and vapor.[3][5][6] It is

essential to be aware of the associated hazards and take appropriate precautions.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[3][5]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.
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Code Precaution

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[3][6][7]

P233 Keep container tightly closed.[3][6][7]

P240
Ground and bond container and receiving

equipment.[3][6][7]

P241
Use explosion-proof electrical/ventilating/lighting

equipment.[3][6][7]

P242 Use non-sparking tools.[3][6][7]

P243 Take action to prevent static discharges.[3][6][7]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[6][7]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water or

shower.[3][6][7]

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.[3][7]

P403+P235
Store in a well-ventilated place. Keep cool.[3][6]

[7]

P501
Dispose of contents/container to an approved

waste disposal plant.[3][6]

Experimental Protocols
Handling Protocol
Objective: To outline the safe handling procedures for 1-Ethyl-1-cyclopentene in a laboratory

setting.

Materials:
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1-Ethyl-1-cyclopentene

Chemical fume hood

Personal Protective Equipment (PPE):

Chemical safety goggles

Flame-retardant lab coat

Impervious gloves (e.g., nitrile)

Grounding and bonding straps

Non-sparking tools

Appropriate glassware

Spill kit for flammable liquids

Procedure:

Preparation:

Ensure a certified chemical fume hood is used for all manipulations.

Confirm that a safety shower and eyewash station are readily accessible.

Remove all potential ignition sources from the work area.[6][7]

Set up grounding and bonding for the container and receiving equipment to prevent static

discharge.[6][7]

Personal Protective Equipment (PPE):

Don appropriate PPE, including safety goggles, a flame-retardant lab coat, and impervious

gloves.[6][7]

Dispensing:
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Use only non-sparking tools for opening and handling the container.[6][7]

Slowly dispense the liquid to avoid splashing.

Keep the container tightly closed when not in use.[6][7]

Post-Handling:

Wipe down the work area with an appropriate solvent.

Dispose of any contaminated materials (e.g., gloves, wipes) in a designated hazardous

waste container.

Wash hands thoroughly after handling.

Preparation

Don PPE

Dispense in Fume Hood

Post-Handling Cleanup

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for handling 1-Ethyl-1-cyclopentene.
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Storage Protocol
Objective: To define the proper storage conditions for 1-Ethyl-1-cyclopentene to ensure its

stability and safety.

Materials:

Original, tightly sealed container of 1-Ethyl-1-cyclopentene

Flammable liquid storage cabinet

Ventilated storage area

Procedure:

Container:

Store in the original, tightly closed container.[6] Plastic containers should only be used if

approved for flammable liquids.[8]

Location:

Store in a cool, dry, and well-ventilated area.[6][9]

The storage area should be a designated flame-proof area.[8]

Store away from heat, sparks, open flames, and other ignition sources.[6][7]

Incompatibilities:

Store separately from incompatible materials such as oxidizing agents (e.g., nitrates,

peroxides, chlorine bleaches).[8]

Labeling:

Ensure the container is clearly labeled with the chemical name and all appropriate hazard

warnings.

Monitoring:
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Periodically inspect the container for any signs of leakage or damage. Check for bulging

containers, which may indicate pressure buildup.[8]

Tightly Closed Container

Cool, Dry, Ventilated Area

Segregate from Incompatibles

Proper Labeling

Regular Inspection

Click to download full resolution via product page

Caption: Protocol for storing 1-Ethyl-1-cyclopentene.

Accidental Release and First Aid Measures
Spill Response:

Minor Spills: Remove all ignition sources.[8] Clean up spills immediately using an absorbent

material and place it in a sealed container for disposal.

Major Spills: Evacuate the area and move upwind.[8] Alert emergency responders. Prevent

the spill from entering drains.

First Aid:
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water. Consult a physician.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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